Cas no 80945-67-1 (Benzothiazole,2-hydrazinyl-7-methyl-)

• Product Name: Benzothiazole,2-hydrazinyl-7-methyl-
• CAS No: 80945-67-1
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 707925
• PubChem ID: 21329939
• Update Time: 2025-04-19

Benzothiazole,2-hydrazinyl-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-hydrazinyl-7-methyl-
• 2(3H)-Benzothiazolone,7-methyl-,hydrazone(9CI)
• 2-hydrazino-7-methyl-benzothiazole
• 80945-67-1
• AKOS006342704
• 2-Hydrazinyl-7-methylbenzothiazole
• SCHEMBL11536233
• SCHEMBL2136849
• DTXSID501297055

• Inchi： 1S/C8H9N3S/c1-5-3-2-4-6-7(5)12-8(10-6)11-9/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： DGKGVSMWSIEPEK-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC2=CC=CC(C)=C12

Computed Properties

• Exact Mass: 179.05200
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 82.41000
• LogP: 2.01250